Cas no 642076-72-0 (Cyclohexanone, 3-[(phenylmethyl)amino]-)
642076-72-0 structure
Product Name:Cyclohexanone, 3-[(phenylmethyl)amino]-
CAS No:642076-72-0
MF:C13H17NO
MW:203.280183553696
CID:1672640
Update Time:2024-09-03
Cyclohexanone, 3-[(phenylmethyl)amino]- Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanone, 3-[(phenylmethyl)amino]-
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- Inchi: 1S/C13H17NO/c15-13-8-4-7-12(9-13)14-10-11-5-2-1-3-6-11/h1-3,5-6,12,14H,4,7-10H2
- InChI Key: ZGKPYHGRDFPIMF-UHFFFAOYSA-N
- SMILES: C1(=O)CCCC(NCC2=CC=CC=C2)C1
Computed Properties
- Exact Mass: 203.13111
Experimental Properties
- Density: 1.06±0.1 g/cm3(Predicted)
- Boiling Point: 337.5±35.0 °C(Predicted)
- PSA: 29.1
- pka: 8.51±0.20(Predicted)
Cyclohexanone, 3-[(phenylmethyl)amino]- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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